2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide
• InChI: InChI=1S/C13H17N5O3S/c1-7(2)5-18-9-10(15-12(18)22-6-8(14)19)16(3)13(21)17(4)11(9)20/h1,5-6H2,2-4H3,(H2,14,19)
• InChI Key: GMTPEDAZWVBNDP-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=C(N=C1SCC(=O)N)N(C(=O)N(C2=O)C)C
• Molecular Formula: C13H17N5O3S
• Molecular Weight: 323.37 g/mol

Description

2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as allopurinol-7-sulfonamide and is a derivative of allopurinol, which is a xanthine oxidase inhibitor.

Scientific Research Applications

Chemical Reactions and Synthesis

• The compound is involved in complex chemical reactions. For instance, it was used in studies exploring the rearrangement of chrysanthemyl alcohol in fluorosulphuric acid, leading to a variety of products and offering insights into the mechanisms of such reactions (Baig, Banthorpe, Carr, & Whittaker, 1990).

Crystal Structure Analysis

• Research has been conducted on the crystal structure of similar compounds, providing valuable data for understanding molecular configurations and interactions. For example, the study of the crystal structure of N-(4-(3-cyclohexyl-5-methyl-2,4-dioxoimidazolidin-1-ylsulfonyl)phenyl)acetamide offers insights into the structural aspects of related molecules (Cai, Xie, Yan, Zhao, & Li, 2009).

Medicinal Chemistry Applications

• In medicinal chemistry, derivatives of this compound have been explored for potential therapeutic applications. Studies have investigated the synthesis and biological activity of similar compounds, offering potential avenues for drug development. For example, research on allosteric modifiers of hemoglobin using derivatives of this compound reveals potential clinical applications in conditions like ischemia, stroke, or tumor radiotherapy (Randad, Mahran, Mehanna, & Abraham, 1991).

Pharmacological Studies

• Pharmacological studies have examined the effects of related compounds on various biological processes. For instance, the inhibitory effects of new mercapto xanthine derivatives in human MCF7 and K562 cancer cell lines were studied, providing insights into potential anticancer properties (Sultani, Ghazal, Hayallah, Abdulrahman, Abu-Hammour, Abuhammad, Taha, & Zihlif, 2017).